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Compound of Interest

Compound Name: 1,3-Bis(4-bromophenyl)propanone

Cat. No.: B1268880 Get Quote

An In-depth Technical Guide to 1,3-Bis(4-
bromophenyl)propanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties,

synthesis, and potential applications of 1,3-Bis(4-bromophenyl)propanone, a halogenated

organic compound of interest in synthetic and medicinal chemistry.

Core Compound Properties
1,3-Bis(4-bromophenyl)propanone, also known as 4,4'-Dibromodibenzyl ketone, is a

symmetrical aromatic ketone. The presence of two bromine atoms on the phenyl rings

significantly influences its chemical reactivity, making it a valuable intermediate in various

organic syntheses.

Data Presentation

The key quantitative data for 1,3-Bis(4-bromophenyl)propanone are summarized in the table

below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1268880?utm_src=pdf-interest
https://www.benchchem.com/product/b1268880?utm_src=pdf-body
https://www.benchchem.com/product/b1268880?utm_src=pdf-body
https://www.benchchem.com/product/b1268880?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₅H₁₂Br₂O

Molecular Weight 368.07 g/mol

Appearance White to light yellow powder or crystal

Melting Point 117.0 to 121.0 °C

Boiling Point 427 °C

CAS Number 54523-47-6

Experimental Protocols: Synthesis of 1,3-Bis(4-
bromophenyl)propanone
The synthesis of 1,3-Bis(4-bromophenyl)propanone can be conceptualized as a two-step

process, beginning with the formation of a chalcone precursor followed by its reduction. While a

specific detailed protocol for this exact compound is not readily available in the surveyed

literature, a generalized experimental procedure based on established methodologies for

similar compounds is provided below.

Step 1: Synthesis of 1,3-Bis(4-bromophenyl)prop-2-en-1-one (Chalcone Precursor) via Claisen-

Schmidt Condensation

This reaction involves the base-catalyzed condensation of 4-bromoacetophenone and 4-

bromobenzaldehyde.

Materials and Reagents:

4-Bromoacetophenone

4-Bromobenzaldehyde

Ethanol

Sodium hydroxide (NaOH) solution (e.g., 10%)
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Distilled water

Standard laboratory glassware (round-bottom flask, stirrer, etc.)

Procedure:

Dissolve equimolar amounts of 4-bromoacetophenone and 4-bromobenzaldehyde in ethanol

in a round-bottom flask equipped with a magnetic stirrer.

Slowly add the sodium hydroxide solution dropwise to the stirred mixture at room

temperature.

Continue stirring the reaction mixture for a period of 2-4 hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).

Upon completion, pour the reaction mixture into cold distilled water to precipitate the crude

chalcone product.

Collect the precipitate by vacuum filtration and wash it thoroughly with water to remove any

residual base.

Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain the

purified 1,3-bis(4-bromophenyl)prop-2-en-1-one.

Step 2: Reduction of the Chalcone Precursor to 1,3-Bis(4-bromophenyl)propanone

The carbon-carbon double bond of the synthesized chalcone needs to be reduced to yield the

final propanone. Various reduction methods can be employed, such as catalytic hydrogenation.

A modified literature procedure for a similar reduction involves using triethylsilane in the

presence of an acid.[1]

Materials and Reagents:

1,3-Bis(4-bromophenyl)prop-2-en-1-one

Triethylsilane

Trifluoroacetic acid
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Dichloromethane

Anhydrous magnesium sulfate

Hexanes

Procedure:

Suspend the 1,3-bis(4-bromophenyl)-2-propen-1-one in trifluoroacetic acid.

Add triethylsilane dropwise to the stirring suspension at 0°C.

Allow the reaction mixture to slowly warm to room temperature and stir for several hours

(e.g., 18 hours).

Filter the resulting precipitate and dissolve it in dichloromethane.

Dry the organic solution over anhydrous magnesium sulfate, filter, and remove the solvent in

vacuo.

The crude product can be purified by recrystallization from a solvent system like boiling

hexanes to yield 1,3-Bis(4-bromophenyl)propanone.

Mandatory Visualization: Synthetic Workflow
The following diagram illustrates the general two-step synthetic pathway for 1,3-Bis(4-
bromophenyl)propanone.
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Caption: General two-step synthesis of 1,3-Bis(4-bromophenyl)propanone.
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Applications in Research and Drug Development
Halogenated compounds, particularly those containing bromine, are of significant interest in

medicinal chemistry and materials science. The bromine atoms in 1,3-Bis(4-
bromophenyl)propanone can serve as reactive handles for further chemical modifications,

such as cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the

construction of more complex molecular architectures.

While specific biological activities for 1,3-Bis(4-bromophenyl)propanone are not extensively

documented, related bromophenyl structures are known to be key intermediates in the

synthesis of various therapeutic agents, including anti-inflammatory drugs. Its structural motif

could be explored as a scaffold in the design of novel bioactive molecules. Furthermore, its

symmetrical diarylketone structure is a feature found in various photoinitiators and functional

materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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